Cas no 1445648-19-0 (2-bromo-N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-6-methylpyridine-3-carboxamide)

• Product Name: 2-bromo-N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-6-methylpyridine-3-carboxamide
• CAS No: 1445648-19-0
• MF: C₁₅H₁₈BrN₃OS
• MW: 368.291921138763
• CID: 6316180
• PubChem ID: 75389610
• Update Time: 2025-05-23

2-bromo-N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-6-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1445648-19-0
• EN300-26597578
• 2-bromo-N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-6-methylpyridine-3-carboxamide
• Z1517166962
• 2-bromo-N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-6-methylpyridine-3-carboxamide
• AKOS033391079

• Inchi： 1S/C15H18BrN3OS/c1-10-4-5-12(14(16)18-10)15(20)17-8-13(19(2)3)11-6-7-21-9-11/h4-7,9,13H,8H2,1-3H3,(H,17,20)
• InChI Key： RIDJVYMJRVMHKT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C)N=1)C(NCC(C1=CSC=C1)N(C)C)=O

Computed Properties

• Exact Mass: 367.03540g/mol
• Monoisotopic Mass: 367.03540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.5Ų

Additional information on 2-bromo-N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-6-methylpyridine-3-carboxamide

Introduction to 2-Bromo-N-[2-(Dimethylamino)-2-(Thiophen-3-Yl)Ethyl]-6-Methylpyridine-3-Carboxamide (CAS No. 1445648-19-0)

The compound 2-bromo-N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-6-methylpyridine-3-carboxamide, identified by the CAS registry number CAS No. 1445648-19-0, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology, material science, and organic synthesis. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a bromine atom, a methyl group, and a carboxamide group. Additionally, the molecule incorporates a thiophene ring and a dimethylamino group, which contribute to its electronic properties and reactivity.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, amide bond formations, and coupling reactions. Recent advancements in asymmetric synthesis and catalytic methods have enabled the efficient construction of such complex molecules with high stereochemical control. The incorporation of the thiophene ring introduces aromaticity and potential conjugation effects, which can influence the electronic properties of the molecule. This makes it a promising candidate for applications in optoelectronic materials and sensors.

Recent studies have highlighted the potential of this compound as a building block in drug discovery. The presence of the dimethylamino group imparts basicity, which can enhance bioavailability and interactions with biological targets. Furthermore, the bromine atom serves as an excellent leaving group, facilitating further functionalization through substitution reactions. This versatility makes it an attractive substrate for medicinal chemists exploring new therapeutic agents.

In terms of material science applications, the compound's structural features make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). The thiophene moiety is known to enhance charge transport properties, while the pyridine ring contributes to stability and planarity. Recent research has demonstrated that derivatives of this compound exhibit favorable electronic properties for use in flexible electronics and energy storage devices.

The development of novel synthetic routes for this compound has been a focus of recent research efforts. For instance, transition-metal-catalyzed coupling reactions have been employed to construct the key carbon-heteroatom bonds efficiently. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible. Additionally, computational chemistry techniques have been utilized to predict the molecule's electronic structure and reactivity, aiding in its rational design for specific applications.

In conclusion, 2-bromo-N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-6-methylpyridine-3-carboxamide (CAS No. 1445648-19-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse chemical functionalities, making it an invaluable tool in modern organic synthesis and materials development.